2-(2-Bromoethyl)-5-fluoropyridine;hydrobromide
Description
The compound “2-(2-Bromoethyl)-5-fluoropyridine;hydrobromide” is a halogenated organic compound. Halogenated organic compounds are a large class of chemicals that contain halogens (fluorine, chlorine, bromine, or iodine) bonded to carbon atoms . They are often used in the manufacture of pharmaceuticals and other chemicals .
Synthesis Analysis
While specific synthesis methods for “2-(2-Bromoethyl)-5-fluoropyridine;hydrobromide” are not available, similar compounds such as 2-substituted chiral piperazines have been synthesized via the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions . Another synthesis process for 2-(2-bromoethyl)benzoic acid methyl ester involves several steps including the reaction of 2-formyl benzoic acid methylester with methyl triphenylphosphine hydroiodide .Scientific Research Applications
Synthesis of Nucleosides and Nucleotides
One of the primary applications of 2-(2-Bromoethyl)-5-fluoropyridine hydrobromide is in the synthesis of pyridine nucleosides related to 5-fluorocytosine. For instance, Nesnow and Heidelberger (1975) demonstrated the synthesis of 4-amino-5-fluoro-2-pyridone, a derivative that was further processed into 5-fluoro-3-deazacytidine and 5-fluoro-2′-deoxy-3-deazacytidine, indicating its potential utility in creating analogs of nucleic acid components with therapeutic implications Nesnow & Heidelberger, 1975.
Chemoselective Amination
The chemoselective functionalization of related fluoropyridines, such as 5-bromo-2-chloro-3-fluoropyridine, was explored by Stroup et al. (2007), demonstrating the compound's versatility in organic synthesis. They achieved selective substitution at different positions of the fluoropyridine ring, enabling the introduction of a variety of functional groups through palladium-catalyzed amination Stroup et al., 2007.
Creation of Structurally Diverse Pyridines
Research by Wu et al. (2022) on halogen-rich intermediates, such as 5-bromo-2-chloro-4-fluoro-3-iodopyridine, underscores the potential of bromoethyl-fluoropyridine derivatives in the synthesis of pentasubstituted pyridines. These compounds serve as valuable building blocks in medicinal chemistry, offering a pathway to develop new drugs with enhanced efficacy and specificity Wu et al., 2022.
properties
IUPAC Name |
2-(2-bromoethyl)-5-fluoropyridine;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN.BrH/c8-4-3-7-2-1-6(9)5-10-7;/h1-2,5H,3-4H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOYKDWVNFIHNEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1F)CCBr.Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8Br2FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.95 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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